Cas no 3768-43-2 (3-Methylpiperidin-2-one)

• Product Name: 3-Methylpiperidin-2-one
• CAS No: 3768-43-2
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD00177941
• CID: 308616
• PubChem ID: 107169
• Update Time: 2025-11-02

3-Methylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone,3-methyl-
• 3-methyl-2-Piperidinone
• 3-METHYLPIPERIDIN-2-ONE
• 2-Piperidinone,3-methyl
• 3-Methyl-2(1H)-piperidinone
• 3-methyl-2-piperidone
• 3-Methyl-piperidin-2-one
• 3-methypiperidin-2-one
• 2-Piperidinone, 3-methyl-
• methylvalerolactim
• 3-methylpiperidone
• 2-iperidinone, 3-ethyl-
• 2-?piperidinone, 3-?methyl-
• PHGAOXNFCZKFTR-UHFFFAOYSA-N
• SBB056080
• RP00588
• SB22026
• NE57097
• AK170549
• Y8918
• Z1526503233
• DTXSID70871042
• NS00046488
• EINECS 223-196-1
• MFCD00177941
• BS-12937
• Z1013766916
• SCHEMBL1115487
• SY143682
• P10093
• 3-Methyl-2-oxopiperidine
• J-512921
• CS-0186670
• EN300-119176
• AKOS006230438
• 3768-43-2
• CHEMBL342795
• 2-Methyl-5-pentanelactam
• A874029
• FT-0725592
• DB-026098
• 660407-21-6
• (3R)-3-methylpiperidin-2-one
• 660407-20-5
• (3S)-3-methylpiperidin-2-one
• 3-Methylpiperidin-2-one

• MDL： MFCD00177941
• Inchi： 1S/C6H11NO/c1-5-3-2-4-7-6(5)8/h5H,2-4H2,1H3,(H,7,8)
• InChI Key： PHGAOXNFCZKFTR-UHFFFAOYSA-N
• SMILES： O=C1C(C)CCCN1

Computed Properties

• Exact Mass: 113.08400
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 0.5

Experimental Properties

• Density: 1.0223 (rough estimate)
• Melting Point: 64-65
• Boiling Point: 211.9°C (rough estimate)
• Refractive Index: 1.4580 (estimate)
• PSA: 29.10000
• LogP: 0.86130

3-Methylpiperidin-2-one Security Information

• Hazard Statement： Harmful/Irritant
• Hazardous Material Identification：